Cas no 220203-29-2 (Cyclohexanecarbonylchloride, 4,4-dimethyl-)
220203-29-2 structure
Product Name:Cyclohexanecarbonylchloride, 4,4-dimethyl-
CAS No:220203-29-2
MF:C9H15ClO
MW:174.667802095413
CID:243858
PubChem ID:21279342
Update Time:2025-04-19
Cyclohexanecarbonylchloride, 4,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarbonylchloride, 4,4-dimethyl-
- Cyclohexanecarbonyl chloride, 4,4-dimethyl- (9CI)
- 4,4-dimethylcyclohexane-1-carbonyl chloride
- 4,4-dimethylcyclohexylcarbonyl chloride
- Cyclohexanecarbonyl chloride,4,4-dimethyl-(9ci)
- ZZZNOUIVXGCQBY-UHFFFAOYSA-N
- SCHEMBL6628367
- 220203-29-2
- DTXSID30611921
-
- Inchi: 1S/C9H15ClO/c1-9(2)5-3-7(4-6-9)8(10)11/h7H,3-6H2,1-2H3
- InChI Key: ZZZNOUIVXGCQBY-UHFFFAOYSA-N
- SMILES: ClC(C1CCC(C)(C)CC1)=O
Computed Properties
- Exact Mass: 174.08125
- Monoisotopic Mass: 174.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanecarbonylchloride, 4,4-dimethyl- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
220203-29-2 (Cyclohexanecarbonylchloride, 4,4-dimethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent